Cas no 2061996-54-9 ((S)-2-Amino-2-(3-(methylthio)phenyl)ethanol hydrochloride)

• Product Name: (S)-2-Amino-2-(3-(methylthio)phenyl)ethanol hydrochloride
• CAS No: 2061996-54-9
• MF: C₉H₁₄ClNOS
• MW: 219.732
• CID: 3041270
• PubChem ID: 127264616
• Update Time: 2024-11-08

(S)-2-Amino-2-(3-(methylthio)phenyl)ethanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Amino-2-(3-(methylthio)phenyl)ethanol hydrochloride
• DS-19775
• CS-0162076
• AKOS030632935
• (S)-2-AMINO-2-(3-(METHYLTHIO)PHENYL)ETHANOL HCL
• Y10824
• (2S)-2-amino-2-(3-methylsulfanylphenyl)ethanol;hydrochloride
• 2061996-54-9
• MFCD30609560

• Inchi： InChI=1S/C9H13NOS.ClH/c1-12-8-4-2-3-7(5-8)9(10)6-11;/h2-5,9,11H,6,10H2,1H3;1H/t9-;/m1./s1
• InChI Key： FAKQQESIYANEIA-SBSPUUFOSA-N
• SMILES： CSC1=CC=CC(=C1)C(CO)N.Cl

Computed Properties

• Exact Mass: 219.0484629g/mol
• Monoisotopic Mass: 219.0484629g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 132
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 71.6Ų